Cas no 1417036-32-8 (1-[2-Chloro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethan-1-one)

• Product Name: 1-[2-Chloro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethan-1-one
• CAS No: 1417036-32-8
• MF: C₁₄H₁₈BClO₃
• MW: 280.554923534393
• CID: 4595688
• PubChem ID: 75486946
• Update Time: 2025-10-29

1-[2-Chloro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[2-Chloro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethan-1-one
• 1-[2-CHLORO-4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]ETHANONE
• 1-[2-chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethan-1-one
• DB-374874
• 1417036-32-8
• EN300-7408443
• 1-(2-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethanone
• CS-0176856
• BS-30867
• F74513

• Inchi： 1S/C14H18BClO3/c1-9(17)11-7-6-10(8-12(11)16)15-18-13(2,3)14(4,5)19-15/h6-8H,1-5H3
• InChI Key： OJZIJXVVLUQHKL-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C)=O)C=CC(B2OC(C)(C)C(C)(C)O2)=C1

Computed Properties

• Exact Mass: 280.1037523g/mol
• Monoisotopic Mass: 280.1037523g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5

Additional information on 1-[2-Chloro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethan-1-one

Introduction to 1-[2-Chloro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethan-1-one (CAS No. 1417036-32-8)

1-[2-Chloro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethan-1-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology due to its versatile structural features and potential applications. This compound, identified by the CAS number 1417036-32-8, represents a cornerstone in the development of novel therapeutic agents and catalysts. Its molecular architecture incorporates both chloro and boronic ester functionalities, making it a valuable intermediate in cross-coupling reactions such as Suzuki-Miyaura coupling, which is pivotal in constructing complex organic molecules.

The presence of the tetramethyl-1,3,2-dioxaborolan-2-yl group enhances the reactivity and stability of the boronic ester, facilitating its use in various synthetic pathways. This particular moiety is known for its ability to participate in palladium-catalyzed reactions without requiring pre-functionalization, thereby streamlining synthetic protocols. The chloro substituent on the phenyl ring further contributes to the compound's utility by enabling selective transformations and modifications.

In recent years, there has been a surge in research focusing on the development of boronic acid derivatives for their role in medicinal chemistry. The compound 1-[2-Chloro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethan-1-one has been extensively studied for its potential as a building block in the synthesis of small-molecule drugs. Its structural features make it an ideal candidate for generating novel pharmacophores that can interact with biological targets with high specificity.

One of the most compelling aspects of this compound is its application in the synthesis of bioactive molecules. Researchers have leveraged its reactivity to develop inhibitors and modulators of various enzymatic pathways. For instance, studies have demonstrated its utility in creating derivatives that target kinases and other critical enzymes involved in cancer metabolism. The ability to fine-tune the electronic properties of the molecule by modifying the substituents allows for the development of compounds with enhanced binding affinity and selectivity.

The pharmaceutical industry has shown particular interest in boronic acid derivatives due to their role as protease inhibitors. The compound 1-[2-Chloro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethan-1-one has been explored as a precursor for designing molecules that can inhibit pathogenic enzymes. Its structural framework provides a scaffold for creating compounds that can disrupt viral replication or bacterial infections by targeting essential metabolic pathways.

Synthetic chemists have also utilized this compound to develop novel catalysts for organic transformations. The boronic ester functionality serves as an effective ligand in transition metal-catalyzed reactions, enabling efficient and scalable synthesis of complex molecules. This has opened up new avenues for industrial applications where high yields and selectivity are paramount.

The versatility of 1-[2-Chloro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethan-1-one extends to materials science as well. Researchers are exploring its potential use in the development of advanced materials such as conductive polymers and organic semiconductors. The ability to incorporate boronic acid derivatives into these materials can lead to novel properties that enhance performance and functionality.

In conclusion, 1-[2-Chloro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethan-1-one (CAS No. 1417036-32-8) is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structural features make it an invaluable tool for pharmaceutical synthesis, materials science, and catalysis. As research continues to uncover new applications for this compound, its importance is likely to grow even further.